Cas no 520-27-4 (Diosmin)

Diosmin is a naturally occurring flavonoid compound extracted from plants in the Rutaceae family. It has been found to have potent antioxidant and anti-inflammatory properties, making it effective in promoting vascular health and reducing symptoms associated with chronic venous insufficiency.

Diosmin structure

Product Name:Diosmin

CAS No:520-27-4

MF:C₂₈H₃₂O₁₅

MW:608.54

MDL:MFCD00009772

CID:37974

PubChem ID:5281613

Update Time:2025-08-26

Diosmin Chemical and Physical Properties

Names and Identifiers

- Diosmin
- DIOSMETIN-7-O-RUTINOSIDE
- DIOSMETIN-7-RUTINOSIDE
- BAROSMIN
- Dioven
- FlebosMil
- Flebosten
- 4H-1-Benzopyran-4-one, 7-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-
- 3',5,7-TRIHYDROXY-4'-METHOXYFLAVONE 7-RUTINOSIDE
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-[[(2r,3r,4r,5r,6s)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
- DIOSMIN(BAROSMIN)(P) PrintBack
- DIOSMIN(BAROSMIN)(SH) PrintBack
- 5-CouMarancarboxaldehyde
- Diosimin
- diosmetin-7-rhamnoglucoside
- Diosmine
- UNII-7QM776WJ5N
- Venosmine
- Diosmetin 7-O-rutinoside
- 3',5,7-TRIHYDROXY-4'-METHOXYFLAVONE 7-RUTINOSIDE, TECH.
- HMS2270O16
- SMR000112431
- SY076010
- MLS006011783
- AC-34120
- SCHEMBL14178901
- VS-02271
- Diosmin, BAN, INN
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
- 5,7,3'-Trihydroxy-4'-methoxyflavone 7-O-rutinoside
- CHEMBL1707291
- AKOS005613010
- AC-15439
- 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
- CHEBI:176381
- FT-0603441
- MLS001333176
- DTXSID10859445
- MLS001333175
- Diosmetin rutinoside
- Salinigricoflavonoloside
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(3,4,5-trihydroxy-6-{[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy]methyl}oxan-2-yl)oxy]-4H-chromen-4-one
- HMS3655F22
- Buchu resin
- 3',5,7-trihydroxy-4'-methoxyflavone 7-rhamnoglucoside
- neodiosmin
- Diosmetin 7-O-rhamnosylglucoside
- Diosmin; Barosmin; Daflon
- 3',5,7-Trihydroxy 4'-methoxyflavone 7-O-rutinoside
- diosmetin 7-neohesperidoside
- Diosmetin 7-rutinoside
- 3',5,7-trihydroxy-4'-methoxyflavone-7-rutinoside
- Luteolin 4'-methyl ether 7-rutinoside
- MDL： MFCD00009772
- Inchi： InChI=1S/C28H32O15/c1-10-21(32)23(34)25(36)27(40-10)39-9-19-22(33)24(35)26(37)28(43-19)41-12-6-14(30)20-15(31)8-17(42-18(20)7-12)11-3-4-16(38-2)13(29)5-11/h3-8,10,19,21-30,32-37H,9H2,1-2H3/t10-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
- InChI Key： GZSOSUNBTXMUFQ-YFAPSIMESA-N
- SMILES： O=C1C=C(C2=CC=C(OC)C(O)=C2)OC3=CC(O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O)O)O)O4)O)O)O)=CC(O)=C13
- BRN： 74883

Computed Properties

Exact Mass: 608.17400
Monoisotopic Mass: 608.17412031 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 43
Rotatable Bond Count: 7
Complexity: 995
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 608.5
Topological Polar Surface Area: 234Å²
Surface Charge: 0
Tautomer Count: 15
XLogP3: -0.8

Experimental Properties

Color/Form: Yellow powder
Density: 1.6800
Melting Point: 280°C(dec.)(lit.)
Boiling Point: 926.8°C at 760 mmHg
Flash Point: 305.2±27.8 °C
Refractive Index: 1.711
Solubility: In vitro: DMSO solubility 32 mg/ml (52.58 mm; need ultrasonic)
Water Partition Coefficient: Soluble in DMSO (50 mg/ml), water (122 mg/ml at 25°C), and ethanol (<1 mg/ml at 25°C).
PSA: 238.20000
LogP: -1.08970
Merck: 3297
λmax: 345(EtOH)(lit.)
Specific Rotation: -116.0° - -126.0° (c=0.5, 0.1N NaOH)
Solubility: Not determined

Diosmin Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26; S36; S36/37
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
HazardClass：6.1
PackingGroup：Ⅲ
Safety Term：S26;S36
Risk Phrases：R36/37/38

Diosmin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diosmin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0178-10mM*1mLinDMSO	Diosmin	520-27-4	≥98.0%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-N0178-50mg	Diosmin	520-27-4	99.51%	50mg	￥500	2025-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D111390-20mg	Diosmin	520-27-4		20mg	¥307.90	2023-09-03
ChemFaces	CFN98145-20mg	Diosmin	520-27-4	>=98%	20mg	$30	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0332-20mg	Diosmin	520-27-4	HPLC≥98%	20mg	￥260元	2023-09-15
DC Chemicals	DCD-005-20 mg	Diosmin	520-27-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Ambeed	A670506-50mg	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	520-27-4	95%	50mg	$5.0	2025-02-20
Ambeed	A670506-1g	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	520-27-4	95%	1g	$6.0	2025-02-20
Ambeed	A670506-5g	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	520-27-4	95%	5g	$12.0	2025-02-20
Ambeed	A670506-25g	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	520-27-4	95%	25g	$23.0	2025-02-20

Diosmin Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:520-27-4)Diosmin

Order Number:A828894

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:29

Price ($):228.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:520-27-4)Diosmin, ≥ 85.0%

Order Number:LE12106;LE27051326

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:06

Price ($):discuss personally

Email:18501500038@163.com

Diosmin Spectrogram

MS-MS

1H NMR

300 MHz

DMSO

13C NMR

Diosmin Related Literature

1. Unzipped carbon nanotubes: analytical and binding applications of semisynthetic phlebotropic flavonoid, diosmin

Nagappa L. Teradal,J. Seetharamappa,A. K. Satpati RSC Adv. 2015 5 55550
2. Metabolism and pharmacological activities of the natural health-benefiting compound diosmin

Yizhou Zheng,Rui Zhang,Weimei Shi,Linfu Li,Hai Liu,Zhixi Chen,Longhuo Wu Food Funct. 2020 11 8472
3. Diosmin, a citrus fruit-derived phlebotonic bioflavonoid protects rats from chronic kidney disease-induced loss of bone mass and strength without deteriorating the renal function

Shivani Sharma,Konica Porwal,Chirag Kulkarni,Subhashis Pal,Praveer Sihota,Saroj Kumar,Mahesh Chandra Tiwari,Roshan Katekar,Ashish Kumar,Priya Singh,Swati Rajput,Rajdeep Guha,Navin Kumar,Jiaur R. Gayen,Naibedya Chattopadhyay Food Funct. 2022 13 2184
4. Characterization of active antiplatelet chemical compositions of edible Citrus limon through ultra-performance liquid chromatography single quadrupole mass spectrometry-based chemometrics

Qian Zhang,Chengning Tan,Liang Cai,Fangbo Xia,Die Gao,Fengqing Yang,Hua Chen,Zhining Xia Food Funct. 2018 9 2762
5. Profiles of free and bound phenolics extracted from Citrus fruits and their roles in biological systems: content, and antioxidant, anti-diabetic and anti-hypertensive properties

Muhammad H. Alu'datt,Taha Rababah,Mohammad N. Alhamad,Majdi A. Al-Mahasneh,Khalil Ereifej,Ghazi Al-Karaki,Mohammed Al-Duais,Juan E. Andrade,Carole C. Tranchant,Stan Kubow,Kawther A. Ghozlan Food Funct. 2017 8 3187

Related Categories

520-27-4 (Diosmin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:520-27-4)Diosmin

Purity:99%

Quantity:500g

Price ($):228.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:520-27-4)Diosmin, ≥ 85.0%

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 520-27-4 (Diosmin)

Diosmin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Diosmin Security Information

Diosmin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Diosmin Pricemore >>

Diosmin Suppliers

Diosmin Spectrogram

Diosmin Related Literature

Related Categories

520-27-4 (Diosmin) Related Products